2-(4-fluorophenyl)-4,5-diphenyl-1H-imidazole
Overview
Description
“2-(4-fluorophenyl)-4,5-diphenyl-1H-imidazole” is a complex organic compound. It contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. The imidazole ring is substituted with three phenyl rings, one of which has a fluorine atom attached .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of an imidazole ring and phenyl rings would contribute to its aromaticity .Scientific Research Applications
Medicine: Antiviral and Anticancer Applications
This compound has shown potential in the medical field, particularly in antiviral and anticancer applications. Its structure allows for interaction with various biological targets, which could be leveraged to develop new therapeutic agents .
Chemistry: Synthesis of Heterocyclic Compounds
In chemistry, “2-(4-fluorophenyl)-4,5-diphenyl-1H-imidazole” serves as a precursor in the synthesis of complex heterocyclic compounds. These structures are crucial in the development of pharmaceuticals and agrochemicals .
Materials Science: Development of Smart Materials
The compound’s unique properties are being explored in materials science for the development of smart materials. These materials can change their properties in response to external stimuli, making them useful in various technological applications .
Biology: Enzyme Inhibition
Biological studies have focused on the compound’s role in enzyme inhibition. By blocking specific enzymes, it can help in understanding biological pathways and developing treatments for diseases where these enzymes are key factors .
Pharmacology: Drug Design and Discovery
Pharmacological research utilizes this compound in drug design and discovery. Its ability to bind with high affinity to multiple receptors makes it a valuable scaffold for creating new drugs .
Environmental Science: Pollution Monitoring
Environmental scientists are investigating the use of “2-(4-fluorophenyl)-4,5-diphenyl-1H-imidazole” in pollution monitoring. Its chemical properties could make it a marker for detecting certain types of environmental pollutants .
Analytical Chemistry: Chromatography
In analytical chemistry, this compound could be used in chromatography as a standard for calibrating equipment or as a reagent to help separate and identify other compounds .
Biochemistry: Protein Interaction Studies
Finally, in biochemistry, the compound is used to study protein interactions. Understanding how it binds to proteins can provide insights into the development of new biochemical tools .
Mechanism of Action
Target of Action
It’s known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors .
Mode of Action
It’s suggested that similar compounds interact with their targets, leading to changes at the molecular level . For instance, some indole derivatives have been found to inhibit the replication of HIV-1 and HIV-2 strains in acutely infected cells .
Biochemical Pathways
Indole derivatives, which share a similar structure, are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that these compounds may affect a wide range of biochemical pathways.
Pharmacokinetics
A study on similar compounds, 2-(4-fluorophenyl) imidazol-5-ones, revealed that they passed the lipinski rule of five, suggesting good bioavailability . The Lipinski rule of five is a rule of thumb to evaluate druglikeness or determine if a chemical compound with a certain pharmacological or biological activity has properties that would make it a likely orally active drug in humans.
Result of Action
For instance, 2-(4-fluorophenyl) imidazol-5-ones showed anti-proliferative activities against the MCF-7 breast cancer cell line .
Action Environment
It’s important to note that factors such as temperature, ph, and the presence of other substances can potentially affect the stability and efficacy of many chemical compounds .
Safety and Hazards
properties
IUPAC Name |
2-(4-fluorophenyl)-4,5-diphenyl-1H-imidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15FN2/c22-18-13-11-17(12-14-18)21-23-19(15-7-3-1-4-8-15)20(24-21)16-9-5-2-6-10-16/h1-14H,(H,23,24) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSXOBUOVKKFIHN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(N=C(N2)C3=CC=C(C=C3)F)C4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40355420 | |
Record name | 2-(4-fluorophenyl)-4,5-diphenyl-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40355420 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
314.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-fluorophenyl)-4,5-diphenyl-1H-imidazole | |
CAS RN |
2284-96-0 | |
Record name | 2-(4-fluorophenyl)-4,5-diphenyl-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40355420 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is known about the structure of 2-(4-fluorophenyl)-4,5-diphenyl-1H-imidazole and its interactions with biological targets?
A1: 2-(4-fluorophenyl)-4,5-diphenyl-1H-imidazole (compound II in the study) is characterized by a central imidazole ring substituted with a 4-fluorophenyl group at the 2-position and two phenyl groups at the 4- and 5-positions []. X-ray crystallography revealed that compound II crystallizes in the triclinic space group P-1 and its asymmetric unit contains two crystallographically independent molecules with similar geometries []. The study highlights the role of C-H…F interactions, both intermolecular and intramolecular, in stabilizing the crystal packing of this compound [].
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